1-Benzyl 4-ethyl 4-hydroxypiperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-benzyl 4-O-ethyl 4-hydroxypiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C16H21NO5/c1-2-21-14(18)16(20)8-10-17(11-9-16)15(19)22-12-13-6-4-3-5-7-13/h3-7,20H,2,8-12H2,1H3
• InChI Key: CAICJIRVQRMCMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

1-Benzyl 4-ethyl 4-hydroxypiperidine-1,4-dicarboxylate is a chemical compound that belongs to the piperidine class. This compound is characterized by its unique structure, which includes a benzyl group, an ethyl group, and a hydroxyl group attached to a piperidine ring. It is used in various scientific research applications due to its interesting chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Benzyl 4-ethyl 4-hydroxypiperidine-1,4-dicarboxylate typically involves the reaction of 4-hydroxypiperidine with benzyl bromide and ethyl chloroformate. The reaction is carried out under basic conditions, often using a base such as sodium hydroxide or potassium carbonate. The reaction mixture is usually heated to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may